1-(2-bromobenzoyl)azepane

• IUPAC Name: azepan-1-yl-(2-bromophenyl)methanone
• InChI: InChI=1S/C13H16BrNO/c14-12-8-4-3-7-11(12)13(16)15-9-5-1-2-6-10-15/h3-4,7-8H,1-2,5-6,9-10H2
• InChI Key: MWDZXZKOPKCTPO-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2=CC=CC=C2Br
• Molecular Formula: C13H16BrNO
• Molecular Weight: 282.18 g/mol

Description

1-(2-bromobenzoyl)azepane, also known as BBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. The compound is a member of the azepane family, which is a class of organic compounds that contain a seven-membered ring with at least one nitrogen atom. BBA has been found to exhibit unique biochemical and physiological effects, making it a promising candidate for use in various applications.

Mechanism of Action

The mechanism of action of 1-(2-bromobenzoyl)azepane is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and cancer. 1-(2-bromobenzoyl)azepane has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are inflammatory mediators. 1-(2-bromobenzoyl)azepane has also been found to inhibit the activity of certain protein kinases, which are involved in cell signaling and proliferation.
Biochemical and Physiological Effects
1-(2-bromobenzoyl)azepane has been found to exhibit unique biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, 1-(2-bromobenzoyl)azepane has been found to exhibit antioxidant and neuroprotective properties. 1-(2-bromobenzoyl)azepane has also been found to modulate the activity of certain ion channels, which are involved in the regulation of neuronal excitability.

Advantages and Limitations for Lab Experiments

1-(2-bromobenzoyl)azepane has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent biological activity at low concentrations. However, 1-(2-bromobenzoyl)azepane also has some limitations. It is a relatively new compound, and its biological activity and mechanism of action are not fully understood. 1-(2-bromobenzoyl)azepane also has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 1-(2-bromobenzoyl)azepane. One possible direction is to further investigate its mechanism of action and its potential use in the development of new drugs for the treatment of various diseases. Another direction is to explore its potential use in the development of new materials and technologies, such as sensors and drug delivery systems. Additionally, further research is needed to optimize the synthesis and purification of 1-(2-bromobenzoyl)azepane and to develop new methods for its use in lab experiments.

Synthesis Methods

The synthesis of 1-(2-bromobenzoyl)azepane involves several steps, including the reaction of 2-bromobenzoyl chloride with 1,6-diaminohexane in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure 1-(2-bromobenzoyl)azepane. This synthesis method has been optimized to produce high yields of 1-(2-bromobenzoyl)azepane with high purity.

Scientific Research Applications

1-(2-bromobenzoyl)azepane has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of 1-(2-bromobenzoyl)azepane is in the development of new drugs for the treatment of various diseases. 1-(2-bromobenzoyl)azepane has been found to exhibit potent anti-inflammatory and anti-cancer properties, making it a potential candidate for use in the development of new drugs for the treatment of these diseases.